Cas no 1249569-68-3 (1-(2-Azidoethyl)imidazolidin-2-one)

• Product Name: 1-(2-Azidoethyl)imidazolidin-2-one
• CAS No: 1249569-68-3
• MF: C₅H₉N₅O
• MW: 155.157859563828
• CID: 5055553
• PubChem ID: 61375144
• Update Time: 2025-05-23

1-(2-Azidoethyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)imidazolidin-2-one
• NE50226
• 1-(2-Azidoethyl)imidazolidin-2-one

• Inchi： 1S/C5H9N5O/c6-9-8-2-4-10-3-1-7-5(10)11/h1-4H2,(H,7,11)
• InChI Key： YQYUBXNXFMJLAE-UHFFFAOYSA-N
• SMILES： O=C1NCCN1CCN=[N+]=[N-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 197
• XLogP3: 0.2
• Topological Polar Surface Area: 46.7

Additional information on 1-(2-Azidoethyl)imidazolidin-2-one

Comprehensive Overview of 1-(2-Azidoethyl)imidazolidin-2-one (CAS 1249569-68-3): Properties, Applications, and Innovations

The compound 1-(2-Azidoethyl)imidazolidin-2-one (CAS 1249569-68-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Characterized by its unique azidoethyl and imidazolidin-2-one functional groups, this compound serves as a versatile building block for click chemistry applications, drug discovery, and polymer modification. Its molecular structure enables efficient bioconjugation, making it invaluable for designing targeted therapies and advanced biomaterials.

In recent years, the demand for high-purity azide derivatives like 1-(2-Azidoethyl)imidazolidin-2-one has surged due to their role in bioorthogonal chemistry. Researchers leverage its azide group for strain-promoted alkyne-azide cycloaddition (SPAAC), a technique widely adopted in live-cell imaging and proteomics. This aligns with the growing trend of precision medicine, where molecular probes derived from such compounds enable real-time tracking of cellular processes.

The synthesis of CAS 1249569-68-3 involves multi-step organic reactions, often starting from ethyleneimine derivatives. Key challenges include optimizing yield while minimizing byproducts—a topic frequently searched in organic synthesis forums. Advanced purification techniques like HPLC and column chromatography are critical to achieving the >98% purity required for biomedical applications, addressing common queries about azide compound stability and storage conditions.

Beyond pharmaceuticals, 1-(2-Azidoethyl)imidazolidin-2-one finds utility in smart materials development. Its ability to form covalent networks via click reactions supports innovations in self-healing polymers and responsive hydrogels—areas trending in sustainable material science. Environmental considerations also drive interest in green chemistry approaches for its production, reflecting broader industry shifts toward eco-friendly synthesis.

Analytical characterization of this compound typically employs NMR spectroscopy (¹H/¹³C), FTIR, and mass spectrometry. These methods confirm the presence of the distinctive azide peak (~2100 cm⁻¹ in IR) and imidazolidinone ring protons (δ 3.5–4.0 ppm in ¹H NMR), topics often explored in spectral interpretation guides. Such data is crucial for quality control, especially given the compound’s use in GMP-compliant drug manufacturing.

Emerging applications include its integration into antibody-drug conjugates (ADCs), where the azidoethyl linker enables precise payload attachment. This resonates with current searches on next-generation ADCs and targeted cancer therapies. Additionally, its potential in PET tracer development aligns with the rising focus on molecular imaging technologies.

Safety protocols for handling 1-(2-Azidoethyl)imidazolidin-2-one emphasize avoiding excessive heat or mechanical shock due to its azide functionality. Proper storage in anhydrous conditions at −20°C is recommended—a frequent point of discussion in chemical safety databases. These precautions ensure stability while addressing user concerns about azide decomposition risks.

The market for CAS 1249569-68-3 is projected to grow alongside advancements in bioconjugation technologies. Suppliers increasingly offer custom synthesis services to meet diverse research needs, responding to queries about bulk azide compounds procurement. Patent analyses reveal its inclusion in formulations for controlled-release drug delivery systems, highlighting its commercial relevance.

In summary, 1-(2-Azidoethyl)imidazolidin-2-one exemplifies how niche chemical entities drive innovation across disciplines. Its dual role in drug development and material science underscores the compound’s adaptability, while ongoing research continues to uncover novel applications—making it a staple in modern chemical biology toolkits.